Cas no 2227910-27-0 (rac-(1R,3R)-2,2-dimethyl-3-{2-methyl(propan-2-yl)aminoethyl}cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-{2-methyl(propan-2-yl)aminoethyl}cyclopropane-1-carboxylic acid
• CAS No: 2227910-27-0
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 6435123
• PubChem ID: 165975304
• Update Time: 2025-07-09

rac-(1R,3R)-2,2-dimethyl-3-{2-methyl(propan-2-yl)aminoethyl}cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-{2-methyl(propan-2-yl)aminoethyl}cyclopropane-1-carboxylic acid
• rac-(1R,3R)-2,2-dimethyl-3-{2-[methyl(propan-2-yl)amino]ethyl}cyclopropane-1-carboxylic acid
• 2227910-27-0
• EN300-1769513

• Inchi： 1S/C12H23NO2/c1-8(2)13(5)7-6-9-10(11(14)15)12(9,3)4/h8-10H,6-7H2,1-5H3,(H,14,15)/t9-,10+/m1/s1
• InChI Key： WFTUUQOLLQSGJW-ZJUUUORDSA-N
• SMILES： OC([C@@H]1[C@@H](CCN(C)C(C)C)C1(C)C)=O

Computed Properties

• Exact Mass: 213.172878976g/mol
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 40.5Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-{2-methyl(propan-2-yl)aminoethyl}cyclopropane-1-carboxylic acid

Recent Advances in the Study of rac-(1R,3R)-2,2-dimethyl-3-{2-methyl(propan-2-yl)aminoethyl}cyclopropane-1-carboxylic acid (CAS: 2227910-27-0)

The compound rac-(1R,3R)-2,2-dimethyl-3-{2-methyl(propan-2-yl)aminoethyl}cyclopropane-1-carboxylic acid (CAS: 2227910-27-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This cyclopropane derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing new insights into its utility as a bioactive molecule.

One of the key areas of research has been the optimization of the synthetic route for rac-(1R,3R)-2,2-dimethyl-3-{2-methyl(propan-2-yl)aminoethyl}cyclopropane-1-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient enantioselective synthesis method, achieving high yields and purity. The synthetic approach involved the use of chiral auxiliaries and catalytic asymmetric cyclopropanation, which significantly improved the scalability and reproducibility of the process. This advancement is crucial for the large-scale production of the compound for further preclinical and clinical studies.

Pharmacological evaluations have revealed that rac-(1R,3R)-2,2-dimethyl-3-{2-methyl(propan-2-yl)aminoethyl}cyclopropane-1-carboxylic acid exhibits potent activity as a modulator of specific neurotransmitter receptors. In vitro and in vivo studies have shown that the compound acts as a selective agonist for the GABA_A receptor subtype, which is implicated in anxiety and seizure disorders. These findings were corroborated by electrophysiological assays and behavioral studies in rodent models, where the compound demonstrated anxiolytic and anticonvulsant effects with minimal side effects.

Further investigations into the compound's mechanism of action have utilized advanced techniques such as X-ray crystallography and molecular docking simulations. These studies have elucidated the binding interactions between rac-(1R,3R)-2,2-dimethyl-3-{2-methyl(propan-2-yl)aminoethyl}cyclopropane-1-carboxylic acid and the GABA_A receptor, highlighting the critical role of the cyclopropane ring and the aminoethyl side chain in receptor activation. Such structural insights are invaluable for the design of next-generation analogs with enhanced potency and selectivity.

In addition to its neurological applications, recent research has explored the potential of rac-(1R,3R)-2,2-dimethyl-3-{2-methyl(propan-2-yl)aminoethyl}cyclopropane-1-carboxylic acid in oncology. Preliminary data from cell-based assays indicate that the compound may inhibit the proliferation of certain cancer cell lines by modulating intracellular signaling pathways. However, these findings are still in the early stages, and further studies are needed to validate the compound's efficacy and safety in cancer models.

Overall, the latest research on rac-(1R,3R)-2,2-dimethyl-3-{2-methyl(propan-2-yl)aminoethyl}cyclopropane-1-carboxylic acid underscores its versatility and potential as a therapeutic agent. The advancements in synthesis, pharmacological profiling, and mechanistic understanding provide a solid foundation for future drug development efforts. Continued research will be essential to fully realize the clinical potential of this intriguing compound.